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Compound of Interest

Compound Name: Vallesamine N-oxide

CAS No.: 126594-73-8

Cat. No.: B1180813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

analytical methodologies for Vallesamine N-oxide, an alkaloid of interest in phytochemical and

pharmacological research. Due to the limited availability of specific experimental data in the

public domain, this document synthesizes general principles of N-oxide spectroscopy with

available information for Vallesamine N-oxide to offer a foundational resource.

Core Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

Vallesamine N-oxide. The following tables summarize the expected and known spectroscopic

characteristics.

Table 1: Mass Spectrometry (MS) Data
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Parameter Value Source

Molecular Formula C₂₀H₂₄N₂O₄ [1][2]

Molecular Weight 356.42 g/mol [2]

Expected [M+H]⁺ 357.1758 Calculated

Key Fragmentation

Comparison with the mass

spectrum of the parent

alkaloid, vallesamine, would be

required to identify

characteristic fragmentation

patterns resulting from the N-

oxide group.

[3]

Note: Specific fragmentation data for Vallesamine N-oxide is not publicly available. Analysis

via high-resolution mass spectrometry (HRMS) is recommended to confirm the elemental

composition.

Table 2: Infrared (IR) Spectroscopy Data
Spectral Region (cm⁻¹) Expected Vibration Source

928 - 971 N-O stretch [3][4]

~930 Prominent N⁺-O⁻ vibration [5][6]

Note: A complete IR spectrum for Vallesamine N-oxide is not publicly available. The presence

of a strong band in the 928-971 cm⁻¹ range is a key diagnostic feature for the N-oxide

functionality.

Table 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
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Nucleus
Expected Chemical Shift
(δ) Characteristics

Source

¹H NMR

Downfield shift of protons on

carbons adjacent to the N-

oxide nitrogen (e.g., methyl,

methylene, or methine groups)

compared to the parent amine,

vallesamine.

[5][6]

¹³C NMR

Downfield shift of carbons

adjacent to the N-oxide

nitrogen compared to the

parent amine, vallesamine.

[5][6]

Note: Specific, quantitative ¹H and ¹³C NMR chemical shifts and coupling constants for

Vallesamine N-oxide are not detailed in publicly accessible literature. Commercial suppliers

confirm the availability of this data upon request.[7]

Experimental Protocols
Detailed experimental procedures are critical for the replication and validation of scientific

findings. The following sections outline generalized, yet detailed, methodologies applicable to

the spectroscopic analysis of Vallesamine N-oxide.

Synthesis of Vallesamine N-oxide
A common method for the synthesis of alkaloid N-oxides is through oxidation of the parent

alkaloid.
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Synthesis Workflow

Vallesamine

Oxidation Reaction
(Room Temperature, ~15-40 min)

Potassium Peroxymonosulfate (KPMS)

Purification
(e.g., Chromatography)

Vallesamine N-oxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of Vallesamine N-oxide.

Methodology:

Dissolution: Dissolve the parent alkaloid, vallesamine, in a suitable solvent.

Oxidation: Introduce an oxidizing agent. Potassium peroxymonosulfate (KPMS) is an

effective oxidant for this transformation, typically used in a slight excess.[3][4] The reaction is

generally rapid at room temperature.

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Purification: Upon completion, the resulting Vallesamine N-oxide is purified from the

reaction mixture using standard chromatographic techniques.
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Mass Spectrometry Analysis
Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is a powerful technique for

the identification and characterization of alkaloid N-oxides.

LC-MS/MS Analysis Workflow

Vallesamine N-oxide Sample

UPLC Separation
(e.g., C18 column)

Electrospray Ionization (ESI)
(Positive Mode)

Full Scan MS (Q-ToF)
(Detect [M+H]⁺)

Tandem MS (MS/MS)
(Fragmentation Analysis)

Mass Spectrum Data

Click to download full resolution via product page

Caption: Analytical workflow for LC-MS/MS of Vallesamine N-oxide.
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Methodology:

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-ToF) instrument, coupled with a Liquid Chromatography system (LC-Q-ToF-MS) is

recommended.[3][4]

Chromatography:

Column: A reverse-phase column, such as a Waters UPLC BEH C18 (50 × 2.1 mm, 1.7

µm), is often suitable.[8]

Mobile Phase: A gradient elution using water (A) and acetonitrile/methanol (B), both

containing 0.1% formic acid and 5 mM ammonium acetate, can provide good separation.

[8]

Flow Rate: A typical flow rate is around 0.5 mL/min.[8]

Mass Spectrometry:

Ionization: Electrospray ionization (ESI) in positive mode is generally used for alkaloids.

Detection: Data is acquired in full scan mode to identify the protonated molecular ion

[M+H]⁺. Tandem MS (MS/MS) is then performed to obtain fragmentation patterns for

structural confirmation.[3]

NMR Spectroscopy Analysis
NMR spectroscopy provides detailed structural information.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for resolving complex spin systems.

Sample Preparation:

Dissolve approximately 0.5-1.0 mg of Vallesamine N-oxide in a deuterated solvent (e.g.,

CDCl₃, MeOD, or DMSO-d₆). Vallesamine N-oxide is reported to be soluble in
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Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[7]

Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative

analysis is required.

Data Acquisition:

Acquire standard one-dimensional ¹H and ¹³C NMR spectra.

To aid in structural elucidation, two-dimensional NMR experiments such as COSY

(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and

HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

Signaling Pathways and Logical Relationships
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways directly involving Vallesamine N-oxide. Research into the biological activity

of this compound is an area ripe for further investigation.

Vallesamine N-oxide Biological System
(e.g., Cell Line, Organism)

Introduction Signaling Pathway
(To Be Determined)

Interaction? Biological Effect
(To Be Investigated)

Leads to?

Click to download full resolution via product page

Caption: Investigational relationship of Vallesamine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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